Cas no 35849-02-6 (4-(1,3-dioxolan-2-yl)benzoic Acid)

• Product name: 4-(1,3-dioxolan-2-yl)benzoic Acid
• CAS No: 35849-02-6
• MF: C₁₀H₁₀O₄
• MW: 194.184
• MDL: MFCD06208987
• CID: 3949282
• PubChem ID: 18949257

4-(1,3-dioxolan-2-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1,3-dioxolan-2-yl)-
• 4-(1,3-DIOXOLAN-2-YL)BENZOIC ACID
• 4-(1,3-dioxolan-2-yl)benzoic acid
• AKOS006295536
• DTXSID101300945
• Z1198167306
• 35849-02-6
• EN300-258480
• 4-(1,3-dioxolan-2-yl)benzoicacid
• 818-608-7
• CS-0215542
• SCHEMBL4088776
• MFCD06208987
• AS-44490
• KBA84902
• DB-105756
• 4-(1,3-dioxolan-2-yl)benzoic Acid

• MDL： MFCD06208987
• Inchi： InChI=1S/C10H10O4/c11-9(12)7-1-3-8(4-2-7)10-13-5-6-14-10/h1-4,10H,5-6H2,(H,11,12)
• InChI Key： NTQFLFYOFQFWPM-UHFFFAOYSA-N
• SMILES： c1cc(ccc1C2OCCO2)C(=O)O

Computed Properties

• Exact Mass: 194.05790880Da
• Monoisotopic Mass: 194.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 0.9

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 361.5±37.0 °C at 760 mmHg
• Flash Point: 147.5±20.0 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(1,3-dioxolan-2-yl)benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)